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Compound of Interest

Compound Name: Cyclohexene-1-carbonitrile

Cat. No.: B159472 Get Quote

Essential Safety and Handling Guide for
Cyclohexene-1-carbonitrile
This guide provides crucial safety and logistical information for the handling and disposal of

Cyclohexene-1-carbonitrile. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices. Adherence to these protocols is vital for

minimizing exposure risk and maintaining a secure work environment.

Cyclohexene-1-carbonitrile is a combustible liquid that is harmful if swallowed.[1][2][3] Some

data also indicates it may be harmful in contact with skin or if inhaled.[4] Therefore, strict

adherence to personal protective equipment (PPE) guidelines and operational procedures is

mandatory.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Cyclohexene-1-
carbonitrile.
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Property Value Source(s)

Molecular Formula C₇H₉N [1][4]

Molecular Weight 107.15 g/mol [1][4]

CAS Number 1855-63-6 [1]

Density 0.946 g/mL at 20 °C [1][2]

Flash Point 83 °C (181.4 °F) - closed cup [1][2]

GHS Hazard Statements H302: Harmful if swallowed [1][2][3]

H312: Harmful in contact with

skin (potential)
[4]

H332: Harmful if inhaled

(potential)
[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following equipment is mandatory when handling Cyclohexene-1-carbonitrile.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice

for incidental contact.[5] For prolonged handling or immersion, it is crucial to consult the

glove manufacturer's chemical resistance guide to ensure adequate protection. Always

inspect gloves for tears or punctures before use and replace them immediately if they

become contaminated.[6]

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[7]

For procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles to protect the entire face.[2][8]

Respiratory Protection: All handling of Cyclohexene-1-carbonitrile should be performed in

a well-ventilated area, preferably inside a certified chemical fume hood.[7] If engineering

controls are not sufficient to maintain exposure below acceptable limits, or during emergency

situations, respiratory protection is necessary. A NIOSH-approved air-purifying respirator with
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organic vapor cartridges is recommended.[2][9] For high concentrations or unknown airborne

levels, a self-contained breathing apparatus (SCBA) may be required.[10]

Protective Clothing: A standard laboratory coat must be worn to prevent skin contact.[5] For

operations involving larger quantities or a significant splash risk, a chemical-resistant apron

or coveralls should be worn over the lab coat.[8]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Experimental Workflow Diagram
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Workflow: Handling and Disposal of Cyclohexene-1-carbonitrile

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal
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Caption: Logical workflow for the safe handling and disposal of Cyclohexene-1-carbonitrile.
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Handling Protocol
Preparation: Before starting any work, ensure the chemical fume hood is functioning

correctly. Assemble all necessary PPE and have a spill kit rated for flammable liquids readily

accessible.

Weighing and Transfer: Conduct all weighing and transfer operations inside a chemical fume

hood to minimize inhalation exposure.[7]

Solution Preparation: When preparing solutions, add Cyclohexene-1-carbonitrile slowly to

the solvent to prevent splashing and aerosol generation.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[11] Clean and decontaminate all work surfaces and equipment.

Disposal Plan
All waste materials contaminated with Cyclohexene-1-carbonitrile must be treated as

hazardous chemical waste.

Liquid Waste: Collect all excess Cyclohexene-1-carbonitrile and contaminated solutions in

a designated, properly labeled, and sealed hazardous waste container. Do not pour this

chemical down the drain.[11][12]

Solid Waste: Dispose of all contaminated disposable materials, such as gloves, pipette tips,

and absorbent pads, in a separate, clearly labeled solid hazardous waste container.[11]

Storage and Collection: Store waste containers in a designated satellite accumulation area

away from incompatible materials. Follow all institutional and local regulations for hazardous

waste disposal.[7][11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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